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Compound Name: Ethoxzolamide

Cat. No.: B1671626

Audience: Researchers, scientists, and drug development professionals.
Introduction

Ethoxzolamide is a sulfonamide that acts as a potent inhibitor of carbonic anhydrase, an
enzyme crucial for various physiological processes, including pH regulation and CO2 transport.
[1][2][3] In cell culture, ethoxzolamide is a valuable tool for investigating the roles of carbonic
anhydrases in cellular functions such as proliferation, ion transport, and pH homeostasis.
Accurate and consistent preparation of ethoxzolamide stock solutions is paramount for
obtaining reproducible experimental results. This document provides detailed protocols for the
preparation, storage, and use of ethoxzolamide stock solutions in cell culture applications.

Data Presentation

The following tables summarize the key quantitative data for preparing and using
ethoxzolamide in cell culture experiments.

Table 1: Physicochemical Properties of Ethoxzolamide
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Property Value Reference
Molecular Formula CoH10N203S:2 [1]
Molecular Weight 258.32 g/mol [4]
Appearance White to off-white solid [4]
Solubility in DMSO =100 mg/mL (387.12 mM) [4]
Solubility in Water < 0.1 mg/mL (insoluble) [4]
Table 2: Stock Solution Recommendations
Parameter Recommendation Reference
Dimethyl sulfoxide (DMSO),
Recommended Solvent [4]
cell culture grade
Recommended Stock
_ 10 mM - 100 mM in DMSO [4]
Concentration
-20°C for 3 years or 4°C for 2
Storage of Powder [4]

years

Storage of Stock Solution

-20°C for up to 1 year or -80°C

for up to 2 years

[4]

Final DMSO Concentration in
Media

< 0.5% to avoid cytotoxicity

[5][6]

Typical Working Concentration

80 UM - 100 puM

[4]

Experimental Protocols

Protocol 1: Preparation of a 100 mM Ethoxzolamide Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of ethoxzolamide in

DMSO, which is a common concentration for laboratory use.

Materials:
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o Ethoxzolamide powder (MW: 258.32 g/mol )

e Dimethyl sulfoxide (DMSO), sterile, cell culture grade

 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

e \Vortex mixer

e Pipettes and sterile pipette tips

Procedure:

o Calculate the required mass of ethoxzolamide:

o To prepare 1 mL of a 100 mM stock solution, you will need:

» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 100 mmol/L x 0.001 L x 258.32 g/mol x 1000 mg/g = 25.83 mg

» Weigh the ethoxzolamide powder:

o Using a calibrated analytical balance, carefully weigh out 25.83 mg of ethoxzolamide
powder and place it into a sterile microcentrifuge tube.

¢ Dissolve in DMSO:

o Add 1 mL of sterile, cell culture grade DMSO to the microcentrifuge tube containing the
ethoxzolamide powder.

o Cap the tube securely.
e Ensure complete dissolution:

o Vortex the tube vigorously until the ethoxzolamide is completely dissolved. Gentle
warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution
to ensure there are no undissolved particles.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1671626?utm_src=pdf-body
https://www.benchchem.com/product/b1671626?utm_src=pdf-body
https://www.benchchem.com/product/b1671626?utm_src=pdf-body
https://www.benchchem.com/product/b1671626?utm_src=pdf-body
https://www.benchchem.com/product/b1671626?utm_src=pdf-body
https://www.benchchem.com/product/b1671626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

 Aliquot and store:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 pL) in sterile
cryovials or microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and your initials.

o Store the aliquots at -20°C or -80°C.
Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the 100 mM ethoxzolamide stock solution to a final
working concentration in cell culture medium.

Materials:

100 mM Ethoxzolamide stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile tubes for dilution

Pipettes and sterile pipette tips
Procedure:
o Determine the final working concentration:

o The optimal working concentration of ethoxzolamide can vary between cell lines and
experimental conditions. A typical starting point is 80-100 puM.[4] It is recommended to
perform a dose-response experiment to determine the optimal concentration for your
specific application.

e Calculate the required volume of stock solution:

o Use the formula: C1V1 = C2V2
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C1 = Concentration of the stock solution (100 mM)

V1 = Volume of the stock solution to be added (unknown)

C:2 = Desired final concentration (e.g., 100 uM)

V2 = Final volume of the cell culture medium

o For example, to prepare 10 mL of medium with a final ethoxzolamide concentration of
100 pM:

= (100 mM) x V1 = (0.1 mM) x (10 mL)

= V1=(0.1mM x 10 mL) /100 mM = 0.01 mL = 10 pL

o Prepare the working solution:

o Aseptically add the calculated volume of the ethoxzolamide stock solution to the pre-
warmed cell culture medium. For the example above, add 10 pL of the 100 mM stock to 10
mL of medium.

o Mix thoroughly by gentle pipetting or swirling.
» Vehicle Control:

o ltis crucial to include a vehicle control in your experiments. This consists of treating cells
with the same volume of DMSO as used for the ethoxzolamide-treated cells, diluted in
the same volume of cell culture medium. This accounts for any potential effects of the
solvent on the cells.

Mandatory Visualizations
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Ethoxzolamide Mechanism of Action
Stock Solution Preparation Workflow

Ethoxzolamide
Weigh Ethoxzolamide Powder
Inhibition
Dissolve in DMSO
Carbonic Anhydrase (CA)
Vortex to Mix

l atalyzes

Aliquot into Tubes CO2 + H20 & H2CO3 = H* + HCOs3~

Store at -20°C or -80°C Altered Cellular pH
and lon Transport

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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